4-butoxy-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide
Description
4-butoxy-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known to have various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments. In
Scientific Research Applications
Ultrasound Assisted Synthesis of Anti-Tubercular Compounds
A study by Nimbalkar et al. (2018) utilized ultrasound in the synthesis of novel derivatives, highlighting the efficiency of green chemistry tools in drug development. These compounds demonstrated promising in vitro anti-tubercular activity and non-cytotoxic nature, offering insights into the potential application of similar compounds in treating infectious diseases (Nimbalkar et al., 2018).
Development of Organo-Soluble Polyamides
Hsiao et al. (2000) synthesized new polyamides with flexible main-chain ether linkages, showcasing their solubility and thermal stability. This research indicates the application of similar chemical structures in creating materials with desirable properties for industrial and technological applications (Hsiao et al., 2000).
Inhibition of Alkaline Phosphatase by Benzamides
Abbasi et al. (2019) investigated novel bi-heterocyclic benzamides as potent inhibitors of alkaline phosphatase, a crucial enzyme in various physiological and pathological processes. The study provides a foundation for the use of such compounds in medical chemistry, particularly in the development of therapeutic agents (Abbasi et al., 2019).
Enhancement of Monoclonal Antibody Production
A study by Aki et al. (2021) identified a compound that improves monoclonal antibody production in Chinese hamster ovary cell culture. This research underscores the importance of chemical compounds in biotechnology, especially in optimizing the production of therapeutic proteins (Aki et al., 2021).
properties
IUPAC Name |
4-butoxy-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2S/c1-4-5-10-22-15-8-6-14(7-9-15)17(21)20-18-16(11-19)12(2)13(3)23-18/h6-9H,4-5,10H2,1-3H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWAJLNDHQAZMQA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NC2=C(C(=C(S2)C)C)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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